N-(5-chloro-2-methylphenyl)-2-iodobenzamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-iodobenzamide
• InChI: InChI=1S/C14H11ClINO/c1-9-6-7-10(15)8-13(9)17-14(18)11-4-2-3-5-12(11)16/h2-8H,1H3,(H,17,18)
• InChI Key: NVWFABZEMVDTIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CC=C2I
• Molecular Formula: C14H11ClINO
• Molecular Weight: 371.60 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-iodobenzamide, also known as MLN4924, is a small molecule inhibitor that targets the NEDD8-activating enzyme (NAE). The NAE is responsible for activating the ubiquitin-like protein NEDD8, which plays a crucial role in the regulation of protein degradation and cellular signaling pathways. MLN4924 has shown promising results in preclinical studies as a potential anticancer agent, with a unique mechanism of action that makes it a promising candidate for further investigation.

Mechanism of Action

N-(5-chloro-2-methylphenyl)-2-iodobenzamide works by inhibiting the NAE, which is responsible for activating the ubiquitin-like protein NEDD8. NEDD8 plays a crucial role in the regulation of protein degradation and cellular signaling pathways. By inhibiting the NAE, N-(5-chloro-2-methylphenyl)-2-iodobenzamide leads to the accumulation of NEDD8-conjugated proteins and the activation of the CRL complex. This results in the degradation of key oncogenic proteins, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
N-(5-chloro-2-methylphenyl)-2-iodobenzamide has been shown to have a variety of biochemical and physiological effects in preclinical models. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth in xenograft models. N-(5-chloro-2-methylphenyl)-2-iodobenzamide has also been shown to have anti-angiogenic effects, which may contribute to its anticancer activity. Additionally, N-(5-chloro-2-methylphenyl)-2-iodobenzamide has been shown to sensitize cancer cells to other anticancer agents, such as radiation and chemotherapy.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-2-iodobenzamide has several advantages as a tool for studying the NAE and the ubiquitin-proteasome system. It has a unique mechanism of action that makes it a promising candidate for further investigation. Additionally, N-(5-chloro-2-methylphenyl)-2-iodobenzamide has been shown to have anticancer activity in preclinical models, which may have implications for the development of new cancer therapies. However, there are also limitations to using N-(5-chloro-2-methylphenyl)-2-iodobenzamide in lab experiments. It is a small molecule inhibitor that may have off-target effects, and its potency and selectivity may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methylphenyl)-2-iodobenzamide and its potential as an anticancer agent. One area of investigation is the development of combination therapies that use N-(5-chloro-2-methylphenyl)-2-iodobenzamide in combination with other anticancer agents, such as chemotherapy and immunotherapy. Another area of investigation is the development of more potent and selective NAE inhibitors that can be used in clinical trials. Additionally, the role of N-(5-chloro-2-methylphenyl)-2-iodobenzamide in the regulation of other cellular pathways, such as autophagy and DNA damage response, is an area of active research. Overall, the study of N-(5-chloro-2-methylphenyl)-2-iodobenzamide and its mechanism of action has the potential to lead to the development of new cancer therapies and a better understanding of the ubiquitin-proteasome system.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-iodobenzamide has been extensively studied in preclinical models as a potential anticancer agent. It has shown promising results in a variety of cancer types, including leukemia, lymphoma, and solid tumors. N-(5-chloro-2-methylphenyl)-2-iodobenzamide works by inhibiting the NAE, which leads to the accumulation of NEDD8-conjugated proteins and the activation of the cullin-RING ubiquitin ligase (CRL) complex. This results in the degradation of key oncogenic proteins, leading to cell cycle arrest and apoptosis.